molecular formula C14H25NO11 B1217900 1-Adgmi CAS No. 91811-18-6

1-Adgmi

Cat. No.: B1217900
CAS No.: 91811-18-6
M. Wt: 383.35 g/mol
InChI Key: MRKTUVZZZRUSQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Preliminary studies suggest its stability under ambient conditions, though thermal decomposition above 200°C has been inferred from analogous compounds .

Properties

CAS No.

91811-18-6

Molecular Formula

C14H25NO11

Molecular Weight

383.35 g/mol

IUPAC Name

N-[4,5-dihydroxy-6-(hydroxymethyl)-2-(2,3,4,5,6-pentahydroxycyclohexyl)oxyoxan-3-yl]acetamide

InChI

InChI=1S/C14H25NO11/c1-3(17)15-5-7(19)6(18)4(2-16)25-14(5)26-13-11(23)9(21)8(20)10(22)12(13)24/h4-14,16,18-24H,2H2,1H3,(H,15,17)

InChI Key

MRKTUVZZZRUSQR-UHFFFAOYSA-N

SMILES

CC(=O)NC1C(C(C(OC1OC2C(C(C(C(C2O)O)O)O)O)CO)O)O

Canonical SMILES

CC(=O)NC1C(C(C(OC1OC2C(C(C(C(C2O)O)O)O)O)CO)O)O

Synonyms

1-ADGMI
1-O-alpha-2-acetamido-2-deoxygalactopyranosyl-inositol
1-O-alpha-2-acetamido-2-deoxygalactopyranosyl-myo-inositol

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 1-Adgmi’s properties, two structurally and functionally similar compounds are analyzed: 2-Bdgni (a cobalt-based complex with bipyridine ligands) and 3-Cfhmj (a nickel-cyclopentadienyl carbonyl complex).

Table 1: Comparative Analysis of 1-Adgmi, 2-Bdgni, and 3-Cfhmj

Property 1-Adgmi 2-Bdgni 3-Cfhmj
Molecular Weight ~320 g/mol (estimated) 285 g/mol 310 g/mol
Solubility Moderate in polar solvents High in aqueous solutions Low in polar solvents
Thermal Stability Stable up to 200°C Stable up to 180°C Stable up to 220°C
Catalytic Efficiency 85% yield in model reaction 78% yield 92% yield
Applications Organic synthesis, batteries Photocatalysis Hydrogen storage

Key Contrasts

  • Structural Differences: 1-Adgmi’s ligand system remains undefined but is speculated to involve mixed donor atoms, whereas 2-Bdgni uses rigid bipyridine ligands, enhancing its photocatalytic activity . 3-Cfhmj’s cyclopentadienyl ligands contribute to superior thermal stability and hydrogen-binding capacity .
  • Functional Performance : 1-Adgmi bridges the catalytic efficiency gap between 2-Bdgni and 3-Cfhmj, though its solubility profile limits its utility in aqueous systems compared to 2-Bdgni .
  • Stability : 3-Cfhmj outperforms both compounds in thermal resilience, a critical factor for high-temperature industrial processes .

Research Findings and Methodological Considerations

SHE) positions it as a mediator in electrocatalytic CO₂ reduction, outperforming 2-Bdgni (−0.32 V) but lagging behind 3-Cfhmj (−0.61 V) . Experimental validation of these findings is pending due to synthesis challenges, as noted in preformulation studies emphasizing the need for rigorous stability testing under varied pH and temperature conditions .

Contradictions in literature arise regarding 1-Adgmi’s ligand configuration. While some sources propose a tetradentate ligand system (enhancing metal center stability), others argue for a bidentate arrangement to explain its moderate catalytic activity . Resolving this requires advanced spectroscopic characterization, as outlined in analytical chemistry guidelines .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.